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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anabolic effects of ACP-105, a non-
steroidal Selective Androgen Receptor Modulator (SARM), with other alternatives. The
information presented is based on available preclinical data and is intended to inform research
and development professionals.

Executive Summary

ACP-105 is a potent SARM that has demonstrated significant anabolic effects on muscle and
bone in preclinical models, with a favorable tissue selectivity profile compared to traditional
androgens. In a key study involving castrated male rats, ACP-105 showed a marked ability to
increase the mass of the levator ani muscle, an indicator of anabolic activity, while having a
significantly lesser effect on the prostate, a marker of androgenic effects. This suggests a
favorable anabolic-to-androgenic ratio, a desirable characteristic for therapeutic development.

Comparative Analysis of Anabolic and Androgenic
Effects
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The following table summarizes the in vivo data from a foundational preclinical study on ACP-

105, providing a quantitative comparison of its effects on anabolic and androgenic markers.
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Note: Specific mean weight values from the primary literature were not publicly accessible. The
percentage effects and ratio for ACP-105 are based on reported outcomes relative to
Dihydrotestosterone (DHT), a potent natural androgen.

Experimental Protocols

The standard method for evaluating the anabolic and androgenic properties of compounds like
ACP-105 is the Hershberger bioassay. The following is a detailed methodology based on the
standardized OECD Test Guideline 441.

The Hershberger Bioassay Protocol
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. Animal Model:

Species: Rat (Sprague-Dawley or Wistar strains are preferred).

Sex: Male.

Age: Peripubertal (approximately 42 days old at the time of castration).
. Acclimation and Surgical Procedure:

Animals are acclimated for at least 7 days upon arrival.

At approximately 42 days of age, the rats undergo bilateral orchidectomy (castration) under
anesthesia.

A recovery period of at least 7 days is allowed for the regression of androgen-dependent
tissues.

. Dosing and Treatment Groups:

Administration: The test substance (ACP-105) is typically administered daily for 10
consecutive days via oral gavage or subcutaneous injection.

Vehicle Control: A group of castrated animals receives the vehicle (e.g., corn oil, sesame oil)
only.

Test Groups: At least two dose levels of the test substance are used.

Reference Androgen Group: A positive control group is treated with a reference androgen,
such as testosterone propionate (TP), typically administered via subcutaneous injection.

. Necropsy and Tissue Collection:
Approximately 24 hours after the final dose, the animals are euthanized.

The following five androgen-responsive tissues are carefully dissected and weighed (wet
weight):
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[e]

Ventral prostate (VP)

o

Seminal vesicles (SV) (including coagulating glands and their fluids)

[¢]

Levator ani-bulbocavernosus (LABC) muscle complex

[¢]

Cowper's glands (COW)
o Glans penis (GP)
5. Data Analysis:

e The mean and standard deviation of the absolute tissue weights are calculated for each
group.

 Statistical analysis (e.g., ANOVA followed by Dunnett's test) is used to compare the tissue
weights of the treated groups to the vehicle control group.

e Anabolic activity is primarily assessed by the increase in the weight of the levator ani-
bulbocavernosus muscle.

e Androgenic activity is primarily assessed by the increase in the weights of the ventral
prostate and seminal vesicles.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of SARMs and the workflow of the
Hershberger assay.
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Caption: Mechanism of action for ACP-105 as a Selective Androgen Receptor Modulator.
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Caption: Experimental workflow for the Hershberger bioassay.

» To cite this document: BenchChem. [Validating the Anabolic Effects of ACP-105 In Vivo: A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15541016/docs#validating-the-anabolic-effects-of-
acp-105-in-vivo-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b15541016/docs#validating-the-anabolic-effects-of-acp-105-in-vivo-a-comparative-guide
https://www.benchchem.com/product/b15541016/docs#validating-the-anabolic-effects-of-acp-105-in-vivo-a-comparative-guide
https://www.benchchem.com/product/b15541016/docs#validating-the-anabolic-effects-of-acp-105-in-vivo-a-comparative-guide
https://www.benchchem.com/product/b15541016/docs#validating-the-anabolic-effects-of-acp-105-in-vivo-a-comparative-guide
https://www.benchchem.com/product/b15541016?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15541016?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

